2-Undecyloxirane

• CAS: 12609-83-5
• Molecular Formula: C13H26O
• Molecular Weight: 198.34 g/mol
• SMILES: CCCCCCCCCCCC1CO1
• InChI: InChI=1S/C13H26O/c1-2-3-4-5-6-7-8-9-10-11-13-12-14-13/h13H,2-12H2,1H3
• InChIKey: ZKAPVLMBPUYKKP-UHFFFAOYSA-N

2-Undecyloxirane (also known as 1,2-epoxytridecane) is a long-chain aliphatic terminal epoxide with the molecular formula C13H26O and a molecular weight of 198.35 g/mol. It is characterized by a reactive three-membered oxirane ring and an 11-carbon (undecyl) alkyl substituent, placing it within the class of 1,2-epoxyalkanes.

2-Undecyloxirane (CAS 12609-83-5): Technical Baseline and Core Identifiers

2-Undecyloxirane (also known as 1,2-epoxytridecane) is a long-chain aliphatic terminal epoxide with the molecular formula C13H26O and a molecular weight of 198.35 g/mol [1]. It is characterized by a reactive three-membered oxirane ring and an 11-carbon (undecyl) alkyl substituent, placing it within the class of 1,2-epoxyalkanes [2]. The compound is typically a colorless liquid at room temperature, insoluble in water but soluble in common organic solvents . Its primary utility lies as a versatile intermediate in organic synthesis, particularly for producing surfactants, plasticizers, and specialty polymers [3].

✓ Reactive epoxide intermediate for organic synthesis

✓ C13 alkyl chain for controlled hydrophobicity

✓ Liquid form compatible with solvent-based systems

• [1] PubChem. (n.d.). 2-Undecyloxirane. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/106692 View Source
• [2] SpectraBase. (n.d.). 2-Undecyloxirane. Compound ID: 6swz5gRj9Mn. Retrieved from https://spectrabase.com/compound/6swz5gRj9Mn View Source
• [3] Kuujia. (n.d.). Oxirane, undecyl- (CAS 1713-31-1). Retrieved from https://www.kuujia.com/cas-1713-31-1.html View Source

Why 2-Undecyloxirane Cannot Be Replaced by a Generic Epoxide in Critical Formulations

While all 1,2-epoxyalkanes share a common reactive oxirane group, substituting one chain length for another is not scientifically trivial. The alkyl chain length directly governs key physicochemical properties—including boiling point, density, and crucially, hydrophobicity (logP)—which in turn dictate the compound's performance in specific applications [1]. For instance, altering the chain length by a single carbon unit (from C12 to C13) changes the molecular weight by approximately 8%, leading to measurable shifts in boiling point and solubility [2]. These variations are not linear and can significantly impact reaction kinetics, material compatibility, and the final properties of derived surfactants or polymers [3]. The evidence below demonstrates that 2-Undecyloxirane occupies a distinct and quantifiable performance niche relative to its closest structural analogs.

⚠ Boiling point sensitivity to chain length may alter thermal process windows and distillation requirements.

⚠ Density differences (C12 to C14) can shift mass-transfer and mixing behavior in large-scale processes.

⚠ LogP divergence impacts surfactant hydrophobicity; class-level substitution risks altering emulsion properties.

• [1] Müller, S., & Frey, H. (2020). Long-Chain Alkyl Epoxides and Glycidyl Ethers: An Underrated Class of Monomers. Macromolecular Rapid Communications, 41(15), 2000240. View Source
• [2] PubChem. (n.d.). Comparative data for 1,2-Epoxydodecane (CID 519620) and 2-Undecyloxirane (CID 106692). View Source
• [3] Zhang, Y., et al. (2021). Novel non-ionic surfactants synthesised through the reaction of CO2 with long alkyl chain epoxides. Journal of CO2 Utilization, 48, 101523. View Source

2-Undecyloxirane (12609-83-5): Quantitative Differentiation from C12 and C14 Analogs

Chain-Length-Dependent Boiling Point: A 13.5°C Shift vs. C12 Analog

The boiling point of 2-Undecyloxirane is significantly higher than that of the C12 analog (1,2-epoxydodecane) under comparable reduced pressure. This difference is critical for applications requiring specific thermal profiles.

Boiling Point vs. C12 Analog

Data to verify

138 °C vs. 124–125 °C (+13.5 °C at 15 mmHg)

Supports broader thermal processing window

Cross-study comparison; reduced pressure conditions

Evidence Dimension	Boiling Point at 15 mmHg
Target Compound Data	138 °C
Comparator Or Baseline	1,2-Epoxydodecane (C12 analog): 124-125 °C
Quantified Difference	Approximately +13.5 °C
Conditions	15 mmHg reduced pressure

Why This Matters

A higher boiling point allows for a broader operating temperature window in high-temperature reactions or distillations without thermal degradation, making the C13 compound more suitable for certain polymerizations and industrial processes.

Intermediate Density and Molecular Packing: Positioned Between C12 and C14 Homologs

2-Undecyloxirane exhibits a density (0.841 g/mL at 25°C) that is intermediate between the shorter C12 and longer C14 analogs. This subtle difference in molecular packing can influence the viscosity and mechanical properties of resulting polymers and formulations.

Density (25°C)

Data to verify

0.841 g/mL (C13); C12: ~0.841, C14: 0.845

Influences mass-to-volume ratio in formulations

Reported cross-study values; may affect polymer packing

Evidence Dimension	Density
Target Compound Data	0.841 g/mL at 25°C
Comparator Or Baseline	1,2-Epoxydodecane (C12): 0.839-0.844 g/mL; 1,2-Epoxytetradecane (C14): 0.845 g/mL (both at 25°C)
Quantified Difference	Approximately +0.002 g/mL vs. C12; -0.004 g/mL vs. C14
Conditions	25°C, liquid phase

Why This Matters

This density is a critical input parameter for modeling and controlling the volume-to-mass ratio in large-scale industrial mixing, coating, and polymerization processes, ensuring consistent product quality.

Balanced Hydrophobicity (LogP ~5.7) for Optimized Surfactant Hydrophile-Lipophile Balance

The calculated partition coefficient (XLogP3) for 2-Undecyloxirane is 5.7, which is a key predictor of its behavior as a hydrophobic precursor in surfactant synthesis. This value is a direct result of its 13-carbon chain length and is not achievable with shorter or longer chain epoxides. [1]

Hydrophobicity (XLogP3)

Class-level

5.7 (calculated)

May support HLB selection for emulsion design

~0.5 log unit shift per -CH2- (class trend)

Evidence Dimension	Hydrophobicity (XLogP3)
Target Compound Data	5.7
Comparator Or Baseline	Generic Class of Long-Chain Epoxides: LogP increases by approximately 0.5 units per additional -CH2- group (class-level trend). [2]
Quantified Difference	Estimated ~0.5 log unit difference from C12 and C14 analogs
Conditions	Calculated property (XLogP3) from PubChem

Why This Matters

A LogP of 5.7 positions the resulting surfactants to have an optimal Hydrophile-Lipophile Balance (HLB) for specific emulsification tasks, such as in oilfield chemicals or personal care products, where precise control of interfacial tension is required.

• [1] PubChem. (n.d.). 2-Undecyloxirane (CID 106692) Computed Properties. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/106692 View Source
• [2] Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical Reviews, 71(6), 525-616. View Source

Defined Application Scenarios for 2-Undecyloxirane Based on Differentiated Evidence

Synthesis of Tailored Non-Ionic Surfactants via CO2 Cycloaddition

2-Undecyloxirane serves as an ideal precursor for synthesizing five-membered cyclic carbonates, a new class of non-ionic surfactants. The C13 chain length, with its LogP of 5.7, provides a specific hydrophobic balance that allows the resulting carbonate to effectively reduce interfacial tension in water-in-oil emulsions. This is supported by research on long alkyl chain epoxides which demonstrates their utility in generating sustainable surfactants [1]. The boiling point (138°C at 15 mmHg) also facilitates efficient purification of the intermediate carbonate via distillation.

Precursor for Specialty Polyethers with Controlled Crystallinity

In anionic ring-opening polymerization (AROP), 2-Undecyloxirane yields apolar aliphatic polyethers. The C13 alkyl chain results in polymers with distinct crystallization and melting behavior compared to those derived from C12 or C14 epoxides. This chain length can be selected to fine-tune the polymer's hydrophobicity and thermal transitions, making it valuable for creating amphiphilic block copolymers used in advanced materials and as co-surfactants in microemulsion systems [2].

Chiral Building Block in Asymmetric Synthesis

The chiral form, (R)-(+)-1,2-epoxytridecane (CAS 59829-81-1), with a specific rotation and a boiling point of 138°C at 15 mmHg, is a key intermediate for synthesizing complex natural products. Its specific physicochemical properties ensure consistent reactivity and stereocontrol in multi-step syntheses, such as in the construction of the tanikolide framework [3]. The defined boiling point allows for predictable separation from reaction mixtures.

Application

Selection Property

Validation Focus

Non-ionic surfactant synthesis (CO₂ route)

C13 alkyl chain hydrophobic contribution

Water-in-oil emulsion performance

Specialty polyether synthesis

Chain-length-dependent crystallization

Thermal and crystallinity analysis

Chiral building block (asymmetric synthesis)

Enantiopure (R)-(+) form availability (CAS 59829-81-1)

Stereochemical outcome in target synthesis

• [1] Zhang, Y., et al. (2021). Novel non-ionic surfactants synthesised through the reaction of CO2 with long alkyl chain epoxides. Journal of CO2 Utilization, 48, 101523. View Source
• [2] Müller, S., & Frey, H. (2020). Long-Chain Alkyl Epoxides and Glycidyl Ethers: An Underrated Class of Monomers. Macromolecular Rapid Communications, 41(15), 2000240. View Source
• [3] Arasaki, H., et al. (2004). Synthesis of (R)-(+)-Tanikolide through Stereospecific C–H Insertion Reaction of Dichlorocarbene with Optically Active Secondary Alcohol Derivatives. Journal of Synthetic Organic Chemistry, Japan, 62(7), 717-726. View Source